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Compound of Interest

2-Amino-3-bromo-5-
Compound Name: , .
nitrobenzonitrile

Cat. No.: B101693

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for 2-Amino-3-
bromo-5-nitrobenzonitrile (CAS No. 17601-94-4). The information is compiled from various
Safety Data Sheets (SDS) and chemical databases to ensure a thorough understanding of the
potential hazards, handling procedures, and emergency responses associated with this
compound.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 2-Amino-3-bromo-5-
nitrobenzonitrile is presented in the table below. This data is essential for understanding the
compound's behavior under various laboratory conditions.
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Property Value Source(s)
Molecular Formula C7H4BrNsO:2 [1]
Molecular Weight 242.03 g/mol [1]

Light orange to yellow to green
Appearance

[1]

powder/crystal

Melting Point 180-185 °C

Boiling Point Decomposes before boiling [1]

Solubility in Water Poorly soluble [1]
Soluble in some organic

Solubility in Organic Solvents solvents like dichloromethane [1]
and chloroform

Flash Point Not applicable

Hazard Identification and Classification

2-Amino-3-bromo-5-nitrobenzonitrile is classified as a hazardous substance according to the
Globally Harmonized System of Classification and Labelling of Chemicals (GHS). The hazard
classifications and corresponding statements are crucial for risk assessment in a laboratory

setting.[2]
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Hazard Class Category Hazard Statement
Acute Toxicity, Oral 4 H302: Harmful if swallowed
o H312: Harmful in contact with

Acute Toxicity, Dermal 4 )

skin
Acute Toxicity, Inhalation 4 H332: Harmful if inhaled
Skin Irritation 2 H315: Causes skin irritation

o H319: Causes serious eye

Eye Irritation 2 o

irritation
Specific Target Organ Toxicity - 3 H335: May cause respiratory
Single Exposure irritation

Below is a graphical representation of the GHS hazard classifications for 2-Amino-3-bromo-5-
nitrobenzonitrile.
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Hazard Statements

(H335 May cause respiratory irritation)

(H319 Causes serious eye irritation)

GHS Pictograms
(H315 Causes skin irritation)

(H332 Harmful if inhaled)

(H312 Harmful in contact with skin)

(H302 Harmful if swallowed)

Click to download full resolution via product page

GHS Hazard Pictogram and Statements

First-Aid Measures

In the event of exposure to 2-Amino-3-bromo-5-nitrobenzonitrile, immediate and appropriate
first-aid measures are critical. The following flowchart outlines the recommended procedures

for different routes of exposure.[2]
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Inhaled

On Skin

Exposure to 2-Amino-3-bromo-5-nitrobenzonitrile

In Eyes

Swallowed

Inhalation|
A/

Move to fresh air

If breathing is difficult, give oxygen

If not breathing, give artificial respiration

Seek immediate medical attention

Skin Contact

Immediately remove contaminated clothing

Wash skin with soap and plenty of water

If irritation persists, seek medical attention

Eye Contact

Rinse cautiously with water for several minutes

Remove contact lenses, if present and easy to do

Continue rinsing

If eye irritation persists, get medical advice/attention

In
¥

%estion

Do NOT induce vomiting

Rinse mouth with water

Seek immediate medical attention

Click to download full resolution via product page

First-Aid Procedures for Exposure

Handling, Storage, and Personal Protective
Equipment (PPE)

Proper handling and storage procedures, along with the use of appropriate personal protective
equipment, are paramount to ensure the safety of laboratory personnel.

Handling and Storage

+ Handling: Use only in a well-ventilated area, preferably in a chemical fume hood. Avoid

breathing dust, fumes, gas, mist, vapors, or spray.[2] Avoid contact with skin and eyes. Do
not eat, drink, or smoke when using this product.[2]
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» Storage: Store in a cool, dry, and well-ventilated place.[1] Keep the container tightly closed.

[1]

Personal Protective Equipment (PPE)

The following diagram illustrates the recommended personal protective equipment for handling

2-Amino-3-bromo-5-nitrobenzonitrile.

Handling
2-Amino-3-bromo-5-nitrobenzonitrile
-

Primary Essential Essential As needed

Recommended [Personal Protective Equipment
A v
Respiratory Protection \

A A
(Engineering Cumrols\ ( Eye/Face Protection

kChemicaI Fume Hood) ksafety glasses with side-shields or goggles) LC

( Skin Protection

hemical-resistant gloves (e.g., nilrile)J

Laboratory coat LNIOSH/MSHA—approved respirator (if fume hood is not avallable))

Click to download full resolution via product page
Recommended Personal Protective Equipment

Experimental Protocols

While specific experimental reports for the determination of all safety data for 2-Amino-3-
bromo-5-nitrobenzonitrile are not publicly available, the following sections describe the
general methodologies that are likely employed for such assessments.

Melting Point Determination (Capillary Method)

The melting point of a solid compound is a key indicator of its purity. A common method for its
determination is the capillary melting point technique.[3][4][5]

Apparatus:

» Melting point apparatus
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o Glass capillary tubes (one end sealed)
e Thermometer

e Mortar and pestle

Procedure:

o Sample Preparation: A small amount of the dry, crystalline 2-Amino-3-bromo-5-
nitrobenzonitrile is finely ground using a mortar and pestle.[5]

o Capillary Loading: The open end of a capillary tube is tapped into the powdered sample, and
the tube is inverted and tapped to pack the solid into the closed end to a height of 2-3 mm.[3]

[5]

o Measurement: The loaded capillary tube is placed in the heating block of the melting point
apparatus. The temperature is increased at a controlled rate.[3][5] The temperature at which
the first drop of liquid is observed and the temperature at which the entire sample becomes
liquid are recorded as the melting range.[3]

Acute Toxicity Studies

The "Harmful if swallowed, in contact with skin, or if inhaled" classification suggests that acute
toxicity studies have been performed. These studies are generally conducted in accordance
with OECD (Organisation for Economic Co-operation and Development) guidelines.

o Acute Oral Toxicity (OECD Guideline 423 - Acute Toxic Class Method): This method involves
the administration of the substance orally to a small group of animals at one of a series of
fixed dose levels.[6][7][8] Observations of effects and mortality are made over a 14-day
period.[7] The results allow for the classification of the substance into a specific toxicity class.

[6]

e Acute Dermal Toxicity (OECD Guideline 402): This test assesses the toxic effects of a
substance when applied to the skin.[9][10][11][12][13] A single dose of the substance is
applied to a shaved area of the skin of the test animals, and the animals are observed for
signs of toxicity and mortality over 14 days.[10][12]
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e Acute Inhalation Toxicity (OECD Guideline 403): This guideline is used to determine the

health hazards of inhaling a substance.[14][15][16][17][18] Test animals are exposed to the

substance in the form of a gas, vapor, or aerosol for a defined period, followed by an

o

bservation period of at least 14 days for signs of toxicity and mortality.[15][17]

Disclaimer: This document is intended as a technical guide for informational purposes only and

is not a substitute for a formal Safety Data Sheet (SDS). Researchers, scientists, and all

personnel handling 2-Amino-3-bromo-5-nitrobenzonitrile should consult the most up-to-date

SDS provided by the manufacturer and adhere to all institutional and regulatory safety

protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide to the Safety of 2-Amino-3-bromo-5-
nitrobenzonitrile]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b101693#2-amino-3-bromo-5-nitrobenzonitrile-safety-
data-sheet-sds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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